Cas no 112344-57-7 (Dibenzo[b,e][1,4]dioxin,2,3,7-trichloro-8-methyl-)

• Product Name: Dibenzo[b,e][1,4]dioxin,2,3,7-trichloro-8-methyl-
• CAS No: 112344-57-7
• MF: C₁₃H₇Cl₃O₂
• MW: 301.55248093605
• CID: 235212
• PubChem ID: 183439
• Update Time: 2025-04-19

Dibenzo[b,e][1,4]dioxin,2,3,7-trichloro-8-methyl- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin,2,3,7-trichloro-8-methyl-
• 2,3,7-trichloro-8-methyldibenzo-p-dioxin
• 2,3,7-Trichloro-8-methyloxanthrene
• 8-methyl-2,3,7-trichlorodibenzodioxin
• XUOCRPPPSAFJCF-UHFFFAOYSA-N
• DTXSID90150003
• NS00003677
• 112344-57-7
• SCHEMBL6466774

• Inchi： 1S/C13H7Cl3O2/c1-6-2-10-11(3-7(6)14)18-13-5-9(16)8(15)4-12(13)17-10/h2-5H,1H3
• InChI Key： XUOCRPPPSAFJCF-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1C)OC1C=C(C(=CC=1O2)Cl)Cl

Computed Properties

• Exact Mass: 299.95131
• Monoisotopic Mass: 299.951163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins